Cas no 1797224-36-2 (3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide)

• Product Name: 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide
• CAS No: 1797224-36-2
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 5371843
• PubChem ID: 72718374
• Update Time: 2025-09-19

3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-((6-methyl-2-morpholinopyrimidin-4-yl)methyl)butanamide
• 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide
• F6438-1743
• 3-methyl-N-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]butanamide
• AKOS024561414
• 1797224-36-2

• Inchi： 1S/C15H24N4O2/c1-11(2)8-14(20)16-10-13-9-12(3)17-15(18-13)19-4-6-21-7-5-19/h9,11H,4-8,10H2,1-3H3,(H,16,20)
• InChI Key： MWJXZLXORFQKRF-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C)C=C(CNC(CC(C)C)=O)N=2)CC1

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide

Introduction to 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide, with the CAS number 1797224-36-2, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its synthesis, biological significance, and recent applications in medical research.

The molecular structure of 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a morpholine moiety and a pyrimidine ring suggests potential interactions with biological targets, making it a promising candidate for further investigation. The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The structural features of 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide make it an attractive scaffold for drug discovery. Specifically, the morpholine ring can serve as a pharmacophore for binding to enzymes or receptors, while the pyrimidine ring may enhance solubility and bioavailability. These properties have led to its exploration in several preclinical studies.

One of the most compelling aspects of 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide is its potential application in oncology research. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. The pyrimidine moiety, in particular, has been shown to interact with ATP-binding sites on these kinases, thereby disrupting their function. This mechanism of action aligns with the current trend in oncology towards developing targeted therapies that specifically inhibit aberrant signaling pathways.

Beyond oncology, 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide has also been investigated for its potential role in neurodegenerative diseases. The morpholine ring is known to have neuroprotective properties, and its incorporation into the molecular framework of this compound may contribute to its ability to mitigate neuronal damage. Furthermore, the compound's ability to cross the blood-brain barrier suggests that it could be developed into a therapeutic agent for treating central nervous system disorders.

The synthesis and characterization of 3-methyl-N-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}butanamide have been refined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided valuable insights into the compound's molecular structure and dynamics, which are crucial for understanding its biological activity. Additionally, computational modeling has been employed to predict how this compound might interact with biological targets at the atomic level.

In conclusion, 3-methyl-N-{[6-methyl-2-(morpholin-4-y)]methyl}butanamide represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.